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Compound of Interest

Compound Name: 4-Acetoxy-N,N-dimethyltryptamine

CAS No.: 92292-84-7

Cat. No.: B1258756

Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of 4-Acetoxy-N,N-
dimethyltryptamine (Psilacetin)

This document provides a comprehensive technical overview of 4-acetoxy-N,N-
dimethyltryptamine (also known as O-acetylpsilocin or psilacetin), a synthetic tryptamine of

significant interest to the scientific community. As a prodrug of psilocin, the primary

psychoactive metabolite of psilocybin, psilacetin serves as a valuable research tool and an

alternative to psilocybin for pharmacological studies due to its comparable bioactivity and more

accessible synthesis.[1][2] This guide details a common synthetic route, purification strategies,

and a multi-platform approach to its structural and analytical characterization, designed for

researchers and professionals in drug development and medicinal chemistry.

Introduction: The Significance of Psilacetin
4-Acetoxy-N,N-dimethyltryptamine (4-AcO-DMT) is a semi-synthetic tryptamine first patented

by Albert Hofmann in 1963.[3] It is the O-acetylated ester of psilocin (4-hydroxy-N,N-

dimethyltryptamine), the pharmacologically active agent responsible for the effects of

psilocybin-containing mushrooms.[1][4] The core value of 4-AcO-DMT in a research context
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lies in its function as a prodrug. In vivo, it is rapidly and efficiently deacetylated by esterase

enzymes to yield psilocin.[1] Studies have shown that over 99.9% of the compound is

converted within minutes in human plasma, supporting the hypothesis that its pharmacological

effects are attributable to the resulting psilocin.[1]

Compared to psilocybin, which can be challenging to synthesize, 4-AcO-DMT offers a more

economical and straightforward synthetic pathway.[2][5] This has led to its proposal as a

suitable substitute for psilocybin in scientific research.[3][5] This guide elucidates the chemical

principles and practical methodologies underpinning its preparation and validation.

Part 1: Chemical Synthesis and Purification
The most common and direct synthesis of 4-AcO-DMT is achieved through the O-acetylation of

psilocin. This reaction targets the phenolic hydroxyl group at the 4-position of the indole ring.

The presence of the acetoxy group renders the molecule more resistant to oxidation under

basic conditions compared to its parent compound, psilocin.[1]

Causality in Synthetic Strategy
The selection of psilocin as the starting material is logical due to its direct structural relationship

to the target molecule. The acetylation reaction is a well-established, high-yielding

transformation in organic chemistry. The primary challenge is to achieve selective O-acetylation

without affecting the indole nitrogen or the tertiary amine on the ethyl side chain. Using a

suitable acetylating agent under controlled conditions ensures the desired outcome. An

alternative, though more complex, route involves the catalytic O-debenzylation of 4-benzyloxy-

N,N-dimethyltryptamine in the presence of acetic anhydride.[5]
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Caption: Workflow for the synthesis and purification of 4-AcO-DMT fumarate.

Experimental Protocol: O-Acetylation of Psilocin
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This protocol is a representative methodology based on established chemical principles for O-

acetylation.

Dissolution: Dissolve psilocin (1.0 eq) in a suitable anhydrous aprotic solvent (e.g.,

tetrahydrofuran or dichloromethane) under an inert atmosphere (e.g., nitrogen or argon).

Base Addition: Add a non-nucleophilic organic base (e.g., triethylamine or pyridine, ~1.5 eq)

to the solution and stir. The base acts as a scavenger for the acidic byproduct of the reaction.

Acetylation: Cool the reaction mixture in an ice bath (0°C). Slowly add acetic anhydride (1.2

eq) dropwise. The use of an anhydride is a common and effective method for this

transformation.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several

hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the

starting material is consumed.

Quenching and Extraction: Upon completion, quench the reaction by slowly adding water.

Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate).

Washing and Drying: Combine the organic extracts and wash sequentially with a saturated

sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate,

filter, and concentrate in vacuo to yield the crude 4-AcO-DMT freebase.

Purification and Salt Formation
The crude product is often purified by converting it into a more stable and crystalline salt, with

the fumarate salt being common.[2][6]

Salt Formation: Dissolve the crude 4-AcO-DMT freebase in a minimal amount of a suitable

solvent like acetone. In a separate flask, dissolve fumaric acid (0.5 eq, as it is a diprotic acid

and forms a 2:1 salt) in a warm solvent such as ethanol or methanol.

Precipitation: Slowly add the fumaric acid solution to the 4-AcO-DMT solution with stirring.

The fumarate salt will precipitate out of the solution.
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Recrystallization: Collect the precipitate by filtration. For further purification, recrystallize the

salt from an appropriate solvent system (e.g., acetone/water or ethanol).[6][7] This process

involves dissolving the salt in a minimum of hot solvent and allowing it to cool slowly,

promoting the formation of well-defined crystals.

Final Product: Collect the purified crystals by filtration, wash with a small amount of cold

solvent, and dry under vacuum to yield pure bis(4-acetoxy-N,N-dimethyltryptammonium)

fumarate.[6]

Part 2: Physicochemical and Spectroscopic
Characterization
Thorough characterization is essential to confirm the identity, structure, and purity of the

synthesized compound.

Physicochemical Properties
Property Value Source

Chemical Formula C₁₄H₁₈N₂O₂ [8]

Molar Mass 246.31 g/mol [1]

Appearance
White or brown powder; can

degrade to a tar-like substance
[1][9]

Melting Point 172-173 °C [1]

Stability

More resistant to oxidation

than psilocin but can degrade

over time

[1]
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Caption: A multi-technique workflow for the analytical characterization of 4-AcO-DMT.

Spectroscopic and Chromatographic Analysis
NMR is the most powerful tool for unambiguous structure elucidation. For 4-AcO-DMT, the key

expected signals in the ¹H NMR spectrum would include:

A singlet corresponding to the acetyl methyl protons (-OCOCH₃).

A singlet for the N,N-dimethyl protons (-N(CH₃)₂).

Multiplets for the ethyl side chain protons (-CH₂CH₂N-).

Distinct signals in the aromatic region corresponding to the protons on the indole ring

system.
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A broad singlet for the indole N-H proton.

The ¹³C NMR spectrum would corroborate this structure with signals for the carbonyl carbon of

the acetate group, the aliphatic carbons of the side chain and N-methyl groups, and the

aromatic carbons of the indole ring.

Mass spectrometry confirms the molecular weight and provides structural information through

fragmentation patterns.

High-Resolution MS (HRMS): Analysis using techniques like UPLC-Orbitrap MS would show

a protonated molecular ion [M+H]⁺ at approximately m/z 247.1441, corresponding to the

elemental formula C₁₄H₁₉N₂O₂⁺.[10][11]

Fragmentation: Collision-induced dissociation (CID) would produce characteristic fragment

ions. A major fragment is typically observed at m/z 58, corresponding to the [CH₂=N(CH₃)₂]⁺

ion from the cleavage of the ethyl side chain, which is a hallmark of N,N-

dimethyltryptamines. Another key fragment would result from the loss of the acetyl group.[10]

Reversed-phase HPLC is an excellent method for determining the purity of the final product.

[12]

Methodology: A C18 column is typically used with a mobile phase consisting of a buffered

aqueous solution and an organic modifier like acetonitrile or methanol.

Detection: UV detection is suitable, as the indole ring system is chromophoric.

Purity Assessment: A pure sample will exhibit a single major peak at a characteristic

retention time. The peak area can be used to quantify purity against a known standard.

For definitive solid-state structural confirmation, single-crystal X-ray diffraction is employed,

particularly for salt forms like the fumarate. This technique provides precise information on

bond lengths, bond angles, and the three-dimensional arrangement of the molecules in the

crystal lattice, confirming the ionic interaction between the protonated tryptamine and the

fumarate dianion.[2][6]

Part 3: In Vitro and In Vivo Profile
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Metabolic Fate
The primary metabolic pathway for 4-AcO-DMT is hydrolysis.[11] It is a substrate for esterase

enzymes, which rapidly cleave the acetate ester to yield psilocin (4-HO-DMT) and acetic acid.

[1] This biotransformation is the basis for its classification as a psilocin prodrug. Further

metabolism then follows the known pathways for psilocin, including glucuronidation and

oxidation.[4][11]

Pharmacological Relevance
O-acetylation of psilocin reduces its in vitro potency at the serotonin 5-HT₂ₐ receptor by

approximately 10- to 20-fold.[3] However, this decrease is largely irrelevant in vivo. Due to its

rapid deacetylation to psilocin, its behavioral effects in animal models (such as the head-twitch

response in mice) are comparable in potency to psilocin itself.[3] This confirms that 4-AcO-DMT

functions as an effective delivery system for psilocin, producing a pharmacological profile that

is qualitatively and quantitatively similar to psilocybin.[3][13]

Conclusion
4-Acetoxy-N,N-dimethyltryptamine is a synthetically accessible and valuable research

compound that serves as a reliable prodrug for psilocin. Its synthesis via the O-acetylation of

psilocin is a robust and efficient process. The identity, purity, and structure of the final product

can be unequivocally confirmed through a combination of powerful analytical techniques,

including NMR, MS, and HPLC. The well-characterized fumarate salt provides a stable,

crystalline form suitable for accurate and reproducible pharmacological studies. This guide

provides a foundational framework for professionals engaged in the synthesis and analysis of

this important tryptamine derivative.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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